Cas no 1021136-29-7 (N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide)

• Product Name: N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide
• CAS No: 1021136-29-7
• MF: C₁₇H₁₃FN₄O₃S
• MW: 372.373525381088
• CID: 6303072
• PubChem ID: 42139375
• Update Time: 2025-11-01

N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide
• AKOS024500983
• N-(6-((2-((3-fluorophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)furan-2-carboxamide
• F5225-0564
• N-[6-[2-(3-fluoroanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]furan-2-carboxamide
• 1021136-29-7

• Inchi： 1S/C17H13FN4O3S/c18-11-3-1-4-12(9-11)19-15(23)10-26-16-7-6-14(21-22-16)20-17(24)13-5-2-8-25-13/h1-9H,10H2,(H,19,23)(H,20,21,24)
• InChI Key： GHOSAHJWANGHMG-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)NC(C1=CC=CO1)=O)CC(NC1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 372.06923963g/mol
• Monoisotopic Mass: 372.06923963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide

Professional Introduction to N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide (CAS No. 1021136-29-7)

N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1021136-29-7, represents a convergence of fluorinated aromatic moieties, pyridazine heterocycles, and amide functional groups, which collectively contribute to its intriguing chemical and pharmacological properties.

The molecular structure of N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide is characterized by a pyridazine ring linked to a furan moiety through an amide bond. The presence of a 3-fluorophenyl group in the structure introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability and binding affinity in drug molecules. This fluorine substitution can enhance the compound's interaction with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the interactions of this compound with biological receptors. Studies suggest that the combination of the pyridazine and furan rings may provide a scaffold that can effectively engage with various enzymes and receptors, potentially leading to therapeutic effects. The methyl sulfanyl group further contributes to the compound's complexity, offering multiple sites for interaction and modification.

In the realm of drug discovery, N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide has been explored for its potential in addressing various therapeutic areas. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it may exhibit properties such as kinase inhibition, anti-inflammatory effects, or even antimicrobial activity. The fluorine atom's presence is particularly noteworthy, as it is frequently employed in drug design to improve pharmacokinetic profiles.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 3-fluorophenyl group and the subsequent formation of the amide bond are critical steps that demand careful optimization. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing costs and improving scalability for potential industrial applications.

From a regulatory perspective, compounds such as N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Current research is focused on evaluating its pharmacokinetic behavior, toxicity profiles, and interactions with biological targets. These studies are essential for determining whether this compound has the potential to progress into clinical trials and ultimately become a viable therapeutic option.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) has accelerated the discovery process for novel compounds like this one. By leveraging these tools, researchers can rapidly assess the biological activity of N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide and identify optimal modifications for improved efficacy. This approach not only saves time but also enhances the likelihood of success in developing new drugs.

In conclusion, N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide (CAS No. 1021136-29-7) is a structurally intricate compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further investigation, particularly in areas such as enzyme inhibition and anti-inflammatory therapy. As research continues to evolve, this compound may emerge as a key player in the development of novel therapeutic agents.